2-{[5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide
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Description
This compound is a sulfanyl-acetamide derivative featuring a pyrimidinone core substituted with a 4-bromobenzenesulfonyl group at position 5 and an N-(4-methylphenyl)acetamide moiety via a thioether linkage. Its molecular formula is C₁₉H₁₇BrN₄O₄S₂ (molar mass: 516.34 g/mol), with a CAS registry number of 893789-40-7 . The structure combines a sulfonamide pharmacophore (common in anti-inflammatory and antiviral agents) with a dihydropyrimidinone scaffold, which is prevalent in kinase inhibitors and antimicrobial compounds.
Properties
IUPAC Name |
2-[[5-(4-bromophenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(4-methylphenyl)acetamide | |
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InChI |
InChI=1S/C19H16BrN3O4S2/c1-12-2-6-14(7-3-12)22-17(24)11-28-19-21-10-16(18(25)23-19)29(26,27)15-8-4-13(20)5-9-15/h2-10H,11H2,1H3,(H,22,24)(H,21,23,25) | |
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InChI Key |
OAYHYLBTWGOASC-UHFFFAOYSA-N | |
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Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CSC2=NC=C(C(=O)N2)S(=O)(=O)C3=CC=C(C=C3)Br | |
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Molecular Formula |
C19H16BrN3O4S2 | |
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Molecular Weight |
494.4 g/mol | |
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Comparison with Similar Compounds
Comparison with Similar Compounds
The following table compares 2-{[5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide with structurally or functionally related compounds, highlighting key differences in substituents, molecular properties, and biological activities:
Structural and Functional Analysis
Removal of the sulfonyl group (as in Compound 5.5) reduces molecular complexity and weight, correlating with lower synthetic challenges .
Acetamide Substituents :
- The 4-methylphenyl group in the target compound and Hit15’s 3-methoxyphenyl moiety influence solubility and membrane permeability. Methoxy groups generally enhance bioavailability but may reduce metabolic stability .
Biological Activity Trends: Hit15 demonstrates dual antiviral/anti-inflammatory activity, attributed to its sulfonyl-pyrimidinone core and methoxyacetamide side chain. The target compound’s bromine atom may confer similar or enhanced activity, though empirical validation is needed . Compound 5.5 lacks the sulfonyl group but retains a bromophenylacetamide motif, suggesting a focus on simpler scaffolds for lead optimization .
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